Cas no 2418675-44-0 (tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418675-44-0
• MF: C₁₇H₂₆N₆O₂
• MW: 346.427342891693
• CID: 5676258
• PubChem ID: 165771775
• Update Time: 2025-07-20

tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(3-amino-5-azido-2-methylphenyl)methyl]piperazine-1-carboxylate
• 2418675-44-0
• EN300-26628077
• tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C17H26N6O2/c1-12-13(9-14(20-21-19)10-15(12)18)11-22-5-7-23(8-6-22)16(24)25-17(2,3)4/h9-10H,5-8,11,18H2,1-4H3
• InChI Key： JZCKDFZJLBLIFP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C=C(C=2C)N)N=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 346.21172409g/mol
• Monoisotopic Mass: 346.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate

Research Brief on tert-Butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate (CAS: 2418675-44-0)

The compound tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate (CAS: 2418675-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both amino and azido functional groups in its structure allows for diverse chemical modifications, making it a valuable building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with high precision and efficiency.

In terms of biological activity, preliminary investigations suggest that derivatives of tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate exhibit promising activity against various disease targets. For instance, a recent study demonstrated its potential as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are often challenging to target with conventional small molecules. The compound's unique structural features facilitate the exploration of novel binding modes, thereby expanding the chemical space for drug discovery.

Furthermore, the compound's stability and solubility profile have been optimized through strategic modifications, enhancing its suitability for in vitro and in vivo studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize its purity and confirm its structural integrity. These efforts have laid a solid foundation for further exploration of its pharmacological properties.

Looking ahead, researchers are focusing on leveraging the compound's multifunctional nature to develop next-generation therapeutics for diseases such as cancer, infectious diseases, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of tert-butyl 4-(3-amino-5-azido-2-methylphenyl)methylpiperazine-1-carboxylate and its derivatives holds great promise for advancing the field of medicinal chemistry and addressing unmet medical needs.